ethyl N-(3-thienylcarbonyl)glycinate

• IUPAC Name: ethyl 2-(thiophene-3-carbonylamino)acetate
• InChI: InChI=1S/C9H11NO3S/c1-2-13-8(11)5-10-9(12)7-3-4-14-6-7/h3-4,6H,2,5H2,1H3,(H,10,12)
• InChI Key: UJDNVQWASNLVOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=CSC=C1
• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol

Description

Ethyl glycinate compounds are generally characterized by an ethyl group (C2H5) and a glycinate (NH2CH2COO) group. They are often used in chemical synthesis and can participate in various reactions.

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of the corresponding acid with an alcohol in the presence of a catalyst. For example, glycine ethyl ester can be synthesized from glycine and ethanol.

Molecular Structure Analysis

The molecular structure of similar compounds, such as Ethyl N-(methoxycarbonyl)glycinate, consists of an ethyl group (C2H5), a carbonyl group (C=O), and a glycinate group (NH2CH2COO).

Chemical Reactions Analysis

Ethyl glycinate compounds can participate in a variety of chemical reactions. For example, they can react with other compounds to form more complex molecules.

Physical And Chemical Properties Analysis

Ethyl glycinate compounds, like Glycine ethyl ester, are usually white powders or chunks. They are soluble in water and have a melting point of around 145-146 °C.

Safety and Hazards

Ethyl glycinate compounds should be handled with care. They may cause eye irritation and should be kept away from heat and sources of ignition.

Future Directions

While there is limited information on ethyl N-(3-thienylcarbonyl)glycinate specifically, research into similar compounds continues to be an active area of study. Future research may focus on better understanding their biological effects, developing more efficient synthesis methods, and exploring their potential uses in various fields.